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Compound of Interest

Compound Name: alpha-Methylhistamine

Cat. No.: B1220267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
α-Methylhistamine is a potent and selective agonist for the histamine H3 receptor (H3R), a G

protein-coupled receptor predominantly expressed in the central nervous system. Its ability to

modulate the release of histamine and other neurotransmitters makes it a valuable tool in

neuroscience research, particularly in studies related to neuroinflammation, cognitive disorders,

and sleep-wake cycles. Proper preparation of α-Methylhistamine solutions is critical for

obtaining reliable and reproducible results in cell culture experiments. This document provides

detailed application notes and protocols for the preparation, storage, and use of α-

Methylhistamine solutions in in vitro studies.

Physicochemical Properties and Solubility
(R)-α-Methylhistamine is typically supplied as a dihydrochloride salt, which is a white to off-

white solid. It is important to understand its solubility in various solvents to prepare appropriate

stock solutions.
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Property Value Source

Chemical Name
(R)-α-Methyl-1H-imidazole-4-

ethanamine dihydrochloride
N/A

Molecular Formula C₆H₁₁N₃ · 2HCl N/A

Molecular Weight 198.09 g/mol N/A

Solubility in Water Soluble Sigma-Aldrich

Solubility in PBS (pH 7.2) 10 mg/mL Cayman Chemical

Solubility in DMSO 20 mg/mL Cayman Chemical

Stock Solution Preparation
1. Materials:

(R)-α-Methylhistamine dihydrochloride powder

Sterile, high-purity water (e.g., nuclease-free, cell culture grade) or dimethyl sulfoxide

(DMSO)

Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm pore size)

Sterile, single-use aliquoting tubes (e.g., microcentrifuge tubes)

2. Protocol for Preparing a 10 mM Aqueous Stock Solution:

Equilibrate: Allow the (R)-α-Methylhistamine dihydrochloride powder to reach room

temperature before opening the vial to prevent condensation.
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Weighing: Accurately weigh 1.98 mg of (R)-α-Methylhistamine dihydrochloride and transfer it

to a sterile conical tube.

Dissolution: Add 1 mL of sterile, high-purity water to the tube.

Mixing: Vortex the solution until the powder is completely dissolved. Gentle warming can be

used to aid dissolution if necessary.

Sterilization: Filter-sterilize the stock solution using a 0.22 µm syringe filter into a new sterile

tube. This is a critical step to prevent contamination of cell cultures. Note: Autoclaving is not

recommended as it may degrade the compound.

Aliquoting: Dispense the sterile stock solution into single-use aliquots to avoid repeated

freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Stability and Storage of Solutions
While specific quantitative stability data for α-Methylhistamine solutions is limited, information

from related compounds like histamine suggests that proper storage is crucial to maintain

potency.
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Storage Condition Recommendation Rationale

Solid Compound Store desiccated at -20°C.

The solid form is reported to be

stable for at least four years

under these conditions.

Stock Solutions

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months. Protect from light.

Avoids repeated freeze-thaw

cycles which can lead to

degradation. Light exposure

can also cause degradation of

histamine-related compounds.

[1]

Working Dilutions

Prepare fresh from a frozen

stock for each experiment. Use

within a few hours.

Diluted solutions are more

susceptible to degradation,

especially at room temperature

and when exposed to light.[1]

Experimental Protocols: Application in Cell Culture
α-Methylhistamine is used to investigate the function of the H3 receptor in various cell types.

The optimal working concentration will vary depending on the cell line, the specific assay, and

the experimental endpoint.

Recommended Working Concentrations
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Cell Type Assay
Effective
Concentration
Range

Reference

CHO cells (expressing

H2R)
cAMP Production

A concentration of

10⁻⁷ M of N-α-methyl-

histamine was used to

measure cAMP

production.

[2]

Rat Mesenteric

Arteries
Vasodilation 1-100 µM [3]

Rat Gastric Mucosa

(in vivo)

Histologic Damage

Protection
100 mg/kg (oral) N/A

Neuronal Cells (P19-

derived)
Cell Viability

Concentrations

greater than 0.1 µM of

H1 and H2

antagonists were used

to counteract

histamine effects,

suggesting histamine

concentrations in this

range are active.

[4]

Neural Stem Cells
Proliferation and

Differentiation

100 µM of histamine

was used.
[5]

General Protocol for Cell Treatment
Cell Seeding: Plate cells at the desired density in a suitable culture vessel (e.g., 96-well plate

for viability assays, larger flasks for protein or RNA extraction). Allow cells to adhere and

reach the desired confluency.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the α-

Methylhistamine stock solution. Dilute the stock solution to the final desired concentration(s)

in pre-warmed, serum-free or complete cell culture medium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12010879/
https://pubmed.ncbi.nlm.nih.gov/20045936/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10287827/
https://pubmed.ncbi.nlm.nih.gov/22548783/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Treatment: Remove the existing culture medium from the cells and replace it with the

medium containing the appropriate concentration of α-Methylhistamine. Include a vehicle

control (medium with the same concentration of the solvent used for the stock solution, e.g.,

water or DMSO).

Incubation: Incubate the cells for the desired period (e.g., minutes for signaling pathway

activation, hours to days for proliferation or differentiation assays).

Downstream Analysis: Following incubation, proceed with the specific downstream assay

(e.g., cAMP measurement, Western blotting, RT-qPCR, cell viability assay).

Signaling Pathway of α-Methylhistamine
α-Methylhistamine primarily acts as an agonist at the histamine H3 receptor, which is a Gi/o

protein-coupled receptor. Activation of the H3 receptor initiates a signaling cascade that

modulates neuronal activity.
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Activates
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Caption: α-Methylhistamine binds to and activates the H3 receptor.

Experimental Workflow
The following diagram outlines a general workflow for a cell-based experiment using α-

Methylhistamine.
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Caption: A typical workflow for cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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